N-(2-(6-methyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-4-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide

• IUPAC Name: N-[2-(6-methylimidazo[1,2-b]pyrazol-1-yl)ethyl]-11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-triene-6-sulfonamide
• InChI: InChI=1S/C19H21N5O3S/c1-13-10-17-22(8-9-24(17)21-13)7-5-20-28(26,27)16-11-14-2-3-18(25)23-6-4-15(12-16)19(14)23/h8-12,20H,2-7H2,1H3
• InChI Key: ACUMQFRBZQADMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=CN(C2=C1)CCNS(=O)(=O)C3=CC4=C5C(=C3)CCN5C(=O)CC4
• Molecular Formula: C19H21N5O3S
• Molecular Weight: 399.5 g/mol

Description

The compound “N-(2-(6-methyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-4-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide” is a complex organic molecule. It contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is a key structural unit in many pharmaceuticals.

Scientific Research Applications

Sulfonamide-based Hybrid Compounds

Sulfonamides are significant for their wide range of pharmacological activities, including antibacterial, anti-carbonic anhydrase, and antitumor effects among others. Hybridization of sulfonamides with different organic compounds leads to the creation of sulfonamide hybrids, exhibiting a broad spectrum of biological activities. Recent advances in the design and development of two-component sulfonamide hybrids have explored combinations with various pharmaceutically active scaffolds, such as coumarin, indole, and quinoline, demonstrating their potential in drug development and therapeutic applications (Ghomashi et al., 2022).

Quinoline and Heterocyclic Compounds

The synthesis and evaluation of quinoline derivatives, including the synthesis of N-heterocycle-fused quinoxalines and imidazoquinolines, are pivotal in the development of new therapeutic agents. These compounds have been explored for their antimicrobial and antitumor activities, leveraging the structural diversity of quinoline to generate novel drugs with potent biological activities. For instance, the development of novel quinoline derivatives as potential drugs against various microbial and cancer cell lines highlights the significance of these compounds in medicinal chemistry (Kathrotiya et al., 2012).

Antimicrobial and Antitumor Applications

The exploration of novel heterocyclic compounds containing sulfonamido moieties for their antibacterial properties has led to the identification of compounds with significant activities. This underscores the potential of these compounds in addressing the growing concern of antibiotic resistance and the need for new antibacterial agents. Additionally, the synthesis of tricyclic heterocyclic quinolines and their evaluation for antifungal activities further demonstrate the applicability of these compounds in developing new antimicrobial therapies (Azab et al., 2013).